molecular formula C11H14N2 B1612026 2-(Diethylamino)benzonitrile CAS No. 197507-52-1

2-(Diethylamino)benzonitrile

Cat. No. B1612026
CAS RN: 197507-52-1
M. Wt: 174.24 g/mol
InChI Key: YWJQYHVWROTJNW-UHFFFAOYSA-N
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Description

2-(Diethylamino)benzonitrile is a chemical compound that belongs to the class of amine nitriles. It has a linear formula of C11H14N2 .


Synthesis Analysis

The synthesis of 2-(Diethylamino)benzonitrile and similar compounds involves various steps. For instance, the synthesis of quaternary ammonium salts was carried out by microwave-assisted synthesis . The final step of synthesis of quaternary ammonium salts was carried out by microwave-assisted synthesis .


Molecular Structure Analysis

The molecular formula of 2-(Diethylamino)benzonitrile is C11H14N2 . The molecular weight is 174.24 g/mol .


Chemical Reactions Analysis

Nitriles, such as 2-(Diethylamino)benzonitrile, undergo various reactions. For example, they can be hydrolyzed, both under acidic or basic conditions, to form carboxylic acids . They can also be reduced to primary amines .


Physical And Chemical Properties Analysis

The boiling point of 2-(Diethylamino)benzonitrile is predicted to be 289.1±23.0 °C . Its density is predicted to be 1.01±0.1 g/cm3 . The pKa is predicted to be 4.62±0.38 .

Scientific Research Applications

Excitation Energy Calculations

The compound 2-(Diethylamino)benzonitrile can be used in the study of excitation energies. For instance, similar compounds like 4-(dimethylamino)benzonitrile (DMABN) have been used to benchmark the accuracy of range-separated local hybrid (RSLH) functionals in calculating the potential energy curves for the amino group twist in excited states . This research could potentially be extended to 2-(Diethylamino)benzonitrile.

Fluorescence Studies

Compounds similar to 2-(Diethylamino)benzonitrile, such as 4-(N,N-dimethylamino)benzonitrile (DMABN), have been used in fluorescence studies . These studies involve measuring steady-state absorption, fluorescence excitation, and emission spectra at room temperature in various solutions. The fluorescence spectra of DMABN exhibit dual emission in certain solvents . It’s possible that 2-(Diethylamino)benzonitrile could exhibit similar properties, making it useful in fluorescence studies.

Drug Synthesis

While there isn’t specific information available on the use of 2-(Diethylamino)benzonitrile in drug synthesis, similar compounds have been used in the preparation of drugs. For example, 4-[(4-chloropyrimidin-2-yl)amino]benzonitrile, a compound with a similar structure, has been used in the synthesis of the drug Rilpivirine . It’s possible that 2-(Diethylamino)benzonitrile could be used in a similar manner.

Pharmacological Applications

Although specific information on the pharmacological applications of 2-(Diethylamino)benzonitrile is not available, diazine alkaloids, which are structurally similar, have a wide range of pharmacological applications . They exhibit antimetabolite, anticancer, antibacterial, antiallergic, tyrosine kinase, antimicrobial, calcium channel antagonistic, anti-inflammatory, analgesic, antihypertensive, antileishmanial, antituberculostatic, anticonvulsant, diuretic and potassium-sparing, to antiaggressive activities . It’s possible that 2-(Diethylamino)benzonitrile could have similar applications.

Mechanism of Action

The mechanism of action of 2-(Diethylamino)benzonitrile involves various steps. For instance, the formation of a nitrile can occur by the nucleophilic attack of cyanide ion on an alkyl halide . The reduction of a nitrile to a primary amine can be achieved using lithium aluminum hydride .

Safety and Hazards

2-(Diethylamino)benzonitrile is considered hazardous. It is combustible and harmful if swallowed or in contact with skin . Precautionary measures include wearing protective gloves, clothing, eye protection, and face protection .

Future Directions

The study of 2-(Diethylamino)benzonitrile and similar compounds is ongoing. For instance, research has been conducted on the accuracy of the ω LH22t range-separated local hybrid (RSLH) for the two lowest excited-state potential energy curves for the amino group twist in 4-(dimethylamino)benzonitrile . This research could have implications for the study of 2-(Diethylamino)benzonitrile.

properties

IUPAC Name

2-(diethylamino)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14N2/c1-3-13(4-2)11-8-6-5-7-10(11)9-12/h5-8H,3-4H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YWJQYHVWROTJNW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C1=CC=CC=C1C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40597060
Record name 2-(Diethylamino)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40597060
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

174.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Diethylamino)benzonitrile

CAS RN

197507-52-1
Record name 2-(Diethylamino)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40597060
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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